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Compound of Interest

Compound Name: Magnesium;bromide;hexahydrate

Cat. No.: B14764456

An In-depth Guide to the Physicochemical Properties of Magnesium Bromide Hexahydrate
(MgBr2:6H20)

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular formula and weight of magnesium
bromide hexahydrate (MgBr2:6H20), a compound with applications in various chemical and
pharmaceutical contexts.

Molecular Identity and Composition

Magnesium bromide hexahydrate is an inorganic compound, specifically a hydrated salt. It
consists of a central magnesium cation (Mg2*) ionically bonded to two bromide anions (Br-).
The "hexahydrate" designation indicates that each formula unit of magnesium bromide is
associated with six molecules of water (H20) of crystallization.[1][2]

e Systematic Name: Magnesium Bromide Hexahydrate
e Chemical Formula: MgBr2-6H20[1][2]
o Alternative Formula: BrzH12MgQOs[2][3]

The water molecules are integral to the crystalline structure of the solid compound.[2]

Molecular Weight Determination
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for MgBr2:6H20 is detailed below, utilizing the standard atomic weights of each

element.

Element Symbol Quantity Atomic Weight Total Weight (
(g/mol) g/mol )

Magnesium Mg 1 24.305 24.305

Bromine Br 2 79.904[4][5] 159.808

Hydrogen H 12 1.008[6][7] 12.096

Oxygen o) 6 15.999[8][9][10] ~ 95.994

Total MgBr2:6H20 292.203

The calculated molecular weight of magnesium bromide hexahydrate is 292.203 g/mol . This
value is consistent with figures published in chemical databases, which report values such as
292.204 g/mol and 292.21 g/mol .[1][3][11]

Structural Representation

The logical relationship between the components of the hydrated salt can be visualized as a
central anhydrous salt coordinated with water molecules.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://hobart.k12.in.us/ksms/PeriodicTable/bromine.htm
https://byjus.com/chemistry/bromine/
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://www.vedantu.com/question-answer/what-is-the-atomic-mass-in-hydrogen-class-11-chemistry-cbse-6075ea1ac4965a2a21f0b98c
https://www.quora.com/What-is-the-molecular-mass-of-oxygen
https://periodic-table.rsc.org/element/8/oxygen
https://en.wikipedia.org/wiki/Oxygen
https://en.wikipedia.org/wiki/Magnesium_bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-bromide-hexahydrate_-99
https://www.americanelements.com/magnesium-bromide-hexahydrate-13446-53-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14764456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

MgBrz2-6H20
(Magnesium Bromide Hexahydrate)

Composed of Associated with

MgBr2 6H20

(Anhydrous Salt)

(Water of Crystallization)

Contains
Mg2* 2Br-
(Magnesium lon) (Bromide lons)

Click to download full resolution via product page
Diagram of the molecular components of MgBr2-6H20.

Experimental Protocols

This technical guide focuses on the computational determination of the molecular formula and
weight based on established atomic masses. The methodologies for experimentally
determining these properties, such as through mass spectrometry or gravimetric analysis, are
well-established in the scientific literature but are not detailed herein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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